Cas no 836-33-9 (Acetic acid, [3-(trifluoromethoxy)phenoxy]-)

Acetic acid, [3-(trifluoromethoxy)phenoxy]- structure
836-33-9 structure
Product Name:Acetic acid, [3-(trifluoromethoxy)phenoxy]-
CAS No:836-33-9
MF:C9H7F3O4
MW:236.144693613052
CID:4206917
PubChem ID:23274366
Update Time:2025-04-24

Acetic acid, [3-(trifluoromethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [3-(trifluoromethoxy)phenoxy]-
    • 3-(Trifluoromethoxy)phenoxyacetic acid
    • 836-33-9
    • SCHEMBL10254673
    • DTXSID10879683
    • M-OCF3 PHENOXYACETIC ACID
    • VYDIBRGFJBLFGS-UHFFFAOYSA-N
    • 2-[3-(trifluoromethoxy)phenoxy]acetic acid
    • A1-20007
    • Inchi: 1S/C9H7F3O4/c10-9(11,12)16-7-3-1-2-6(4-7)15-5-8(13)14/h1-4H,5H2,(H,13,14)
    • InChI Key: VYDIBRGFJBLFGS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)COC1=CC=CC(OC(F)(F)F)=C1

Computed Properties

  • Exact Mass: 236.02964319Da
  • Monoisotopic Mass: 236.02964319Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.8Ų

Acetic acid, [3-(trifluoromethoxy)phenoxy]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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